Cas no 2229361-98-0 (1-benzyl-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-benzyl-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2229361-98-0
• MF: C₁₁H₁₀F₂O₂
• MW: 212.192710399628
• CID: 6412488
• PubChem ID: 165838848
• Update Time: 2025-05-26

1-benzyl-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1865223
• 2229361-98-0

• Inchi： 1S/C11H10F2O2/c12-11(13)7-10(11,9(14)15)6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,14,15)
• InChI Key： HTIRWCPKSPMPSU-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)CC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 212.06488588g/mol
• Monoisotopic Mass: 212.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-benzyl-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-benzyl-2,2-difluorocyclopropane-1-carboxylic acid (CAS No: 2229361-98-0)

1-benzyl-2,2-difluorocyclopropane-1-carboxylic acid, identified by the CAS number 2229361-98-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of difluorinated cyclopropanes, a structural motif known for its unique electronic and steric properties, which make it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 1-benzyl-2,2-difluorocyclopropane-1-carboxylic acid include a benzyl substituent attached to a cyclopropane ring that is further functionalized with two fluorine atoms at the 2-position. This specific arrangement imparts distinct chemical reactivity and potential biological activity, making it a promising candidate for further exploration in drug discovery and material science applications.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated heterocycles and cyclopropanes due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The presence of fluorine atoms in 1-benzyl-2,2-difluorocyclopropane-1-carboxylic acid enhances its lipophilicity and can influence its interaction with biological targets, such as enzymes and receptors. These properties are particularly relevant in the design of small-molecule inhibitors and agonists targeting therapeutic pathways.

One of the most compelling aspects of 1-benzyl-2,2-difluorocyclopropane-1-carboxylic acid is its utility as a building block in organic synthesis. The cyclopropane ring is a highly versatile scaffold that can be easily modified through various chemical transformations, including ring-opening reactions, which allow for the introduction of new functional groups at specific positions. This flexibility makes it an attractive intermediate for constructing more complex molecules with tailored biological activities.

Recent studies have demonstrated the potential of 1-benzyl-2,2-difluorocyclopropane-1-carboxylic acid in the development of novel therapeutic agents. For instance, researchers have explored its use in generating derivatives with anti-inflammatory, antiviral, and anticancer properties. The difluorinated cyclopropane core has been shown to enhance the binding affinity of small molecules to their target proteins, leading to more potent and selective drug candidates.

The benzyl group in 1-benzyl-2,2-difluorocyclopropane-1-carboxylic acid also contributes to its synthetic utility by serving as a handle for further functionalization. This allows chemists to introduce additional substituents or linkages, enabling the construction of diverse molecular libraries for high-throughput screening. Such libraries are essential in modern drug discovery pipelines, where large numbers of compounds are rapidly evaluated for their biological activity.

In addition to its pharmaceutical applications, 1-benzyl-2,2-difluorocyclopropane-1-carboxylic acid has potential uses in material science and agrochemical research. The unique electronic properties of fluorinated compounds can be leveraged in the design of advanced materials with enhanced stability or specific optical characteristics. Furthermore, fluorinated intermediates are increasingly used in the synthesis of crop protection agents due to their improved efficacy and environmental compatibility.

The synthesis of 1-benzyl-2,2-difluorocyclopropane-1-carboxylic acid typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to achieve high yields and purity. These synthetic strategies highlight the compound's importance as a key intermediate in modern chemical synthesis.

As research in fluorinated compounds continues to advance, the applications of 1-benzyl-2,2-difluorocyclopropane-1-carboxylic acid are expected to expand. New methodologies for incorporating fluorine atoms into complex molecular architectures will further enhance its utility in drug discovery and material science. The growing body of literature on this compound underscores its significance as a versatile building block for innovative chemical synthesis.

In conclusion, 1-benzyl-2,2-difluorocyclopropane-1-carboxylic acid (CAS No: 2229361-98-0) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and synthetic versatility make it a valuable asset for researchers seeking to develop novel bioactive molecules or advanced materials. As our understanding of fluorinated compounds deepens，the potential uses for this compound will undoubtedly continue to grow，driving innovation in pharmaceuticals，materials science，and beyond.